Cas no 120317-69-3 (1,4-Dimethyl-1,2,4-triazol-4-ium Iodide)

• Product Name: 1,4-Dimethyl-1,2,4-triazol-4-ium Iodide
• CAS No: 120317-69-3
• MF: C₄H₈IN₃
• MW: 225.030892372131
• MDL: MFCD00666522
• CID: 1213145
• PubChem ID: 125307533
• Update Time: 2025-09-18

1,4-Dimethyl-1,2,4-triazol-4-ium Iodide Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethyl-1,2,4-triazolium Iodide
• SureCN2194808
• ACMC-209a72
• 1,4-dimethyl-1H-1,2,4-triazol-4-ium iodide
• 1,4-dimethyltriazolium iodide
• ANW-17484
• CTK8A9423
• 1,4-dimethyl-4H-1,2,4-triazol-1-ium iodide
• 1,4-Dimethyl-4H-1,2,4-triazolium iodide
• 2,4-dimethyl-1,2,4-triazolium iodide
• D3962
• 1,3-dimethyltriazolium iodide
• 1,4-dimethyl-1,2,4-triazoluim iodide
• 1,4-dimethyl-1,2,4-triazol-4-ium
• 1,4-dimethyl-1,2,4-triazol-4-ium,iodide
• iodide
• 1,4-dimethyl-1,2,4-triazol-4-ium;iodide
• 1,4-Dimethyl-4H-(1,2,4) triazol-1-ium iodide
• 1,4-Dimethyl-4H-1,2,4-triazolium iodide 95%
• 1,4-dimethyl-1,2,4-triazol-4-ium iodide
• 120317-69-3
• CS-0085417
• SCHEMBL2194808
• DTXSID40450929
• SCHEMBL14891099
• 1,4-Dimethyl-4H-1,2,4-triazolium iodide, 95%
• T70137
• SY106096
• MFCD00666522
• 1,4-Dimethyl-1,2,4-triazoliumIodide
• 1,4-DIMETHYL-1,2,4-TRIAZOL-1-IUM IODIDE
• AKOS024341677
• 1,4-Dimethyl-1,2,4-triazol-4-ium Iodide

• MDL： MFCD00666522
• Inchi： 1S/C4H8N3.HI/c1-6-3-5-7(2)4-6;/h3-4H,1-2H3;1H/q+1;/p-1
• InChI Key： IMFBMMNQDMTHGG-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)C=NN(C)C=1

Computed Properties

• Exact Mass: 224.97600
• Monoisotopic Mass: 224.97629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7

Experimental Properties

• Melting Point: 118.0 to 124.0 deg-C
• PSA: 21.70000
• LogP: -3.75140

1,4-Dimethyl-1,2,4-triazol-4-ium Iodide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1,4-Dimethyl-1,2,4-triazol-4-ium Iodide

Comprehensive Overview of 1,4-Dimethyl-1,2,4-triazol-4-ium Iodide (CAS No. 120317-69-3): Properties, Applications, and Industry Insights

1,4-Dimethyl-1,2,4-triazol-4-ium Iodide (CAS No. 120317-69-3) is a specialized ionic compound gaining traction in pharmaceutical and materials science research. This quaternary ammonium salt, featuring a triazole core, exhibits unique physicochemical properties that make it valuable for synthetic chemistry and advanced material design. With the growing demand for heterocyclic compounds in drug discovery, researchers are increasingly exploring its potential as a building block for bioactive molecules.

The compound's molecular structure combines a 1,2,4-triazolium cation with an iodide counterion, creating distinct solubility characteristics in polar solvents. Recent studies highlight its role in catalysis and ionic liquid formulations, particularly in green chemistry applications where researchers seek alternatives to traditional volatile organic compounds. Its thermal stability (decomposition point >200°C) makes it suitable for high-temperature processes, addressing industry needs for heat-resistant materials.

In pharmaceutical contexts, 1,4-Dimethyl-1,2,4-triazol-4-ium Iodide serves as a precursor for nitrogen-rich heterocycles, which are crucial scaffolds in kinase inhibitors and antimicrobial agents. Computational chemistry studies suggest its derivatives may interact with biological targets through hydrogen bonding networks, sparking interest in structure-activity relationship (SAR) investigations. The compound's iodide component also enables radio-labeling potential for diagnostic applications.

Material scientists are investigating its incorporation into polymeric electrolytes for energy storage devices, capitalizing on its ionic conductivity. This aligns with global trends toward next-generation batteries and supercapacitor technologies. The compound's crystalline morphology (typically forming needle-like structures) has prompted studies on crystal engineering for optoelectronic applications.

Analytical characterization of CAS 120317-69-3 typically involves NMR spectroscopy (showing characteristic peaks at δ 3.8 ppm for N-methyl groups), mass spectrometry, and X-ray crystallography. Quality control protocols emphasize monitoring iodide content via ion chromatography, as stoichiometry critically impacts performance in end-use applications. Recent advancements in flow chemistry have improved synthesis scalability while reducing byproduct formation.

Environmental and handling considerations for 1,4-Dimethyl-1,2,4-triazol-4-ium Iodide follow standard laboratory safety protocols. The compound demonstrates good stability under inert atmospheres but may undergo gradual decomposition upon prolonged exposure to UV light or humidity, necessitating amber glass storage. These stability characteristics are particularly relevant for researchers exploring photocatalysis applications where controlled degradation might be advantageous.

The commercial availability of 120317-69-3 has expanded significantly, with suppliers offering various purity grades (98-99.5%) to meet different research needs. Cost analysis indicates that bulk quantities (≥100g) provide economic advantages for industrial-scale applications. Patent landscapes reveal growing intellectual property activity around triazolium derivatives, particularly in electronic materials and bioconjugation chemistry sectors.

Future research directions for 1,4-Dimethyl-1,2,4-triazol-4-ium Iodide include exploring its supramolecular chemistry potential through host-guest interactions, and modifications to enhance its biocompatibility for medical applications. The compound's versatility positions it as a promising candidate for emerging technologies in molecular electronics and stimuli-responsive materials, aligning with the broader scientific community's focus on smart materials development.